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Compound of Interest

Compound Name: Peroxy Orange 1

Cat. No.: B560250 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Peroxy Orange 1 (PO1) is a highly selective and sensitive fluorescent probe designed for the

detection of hydrogen peroxide (H₂O₂) in living cells.[1][2] Its excellent cell permeability allows

for the direct imaging of intracellular H₂O₂ dynamics, a key reactive oxygen species (ROS)

involved in a multitude of cellular signaling pathways and pathological conditions.[1][3][4] PO1's

mechanism relies on the specific oxidation of a boronate group to a phenol by H₂O₂, which

triggers a bright, "turn-on" orange fluorescence. This high specificity prevents cross-reactivity

with other ROS such as superoxide anions or nitric oxide, ensuring targeted detection of H₂O₂.

The probe's spectral properties, with an excitation maximum around 543 nm and emission in

the orange spectrum (565-750 nm), make it compatible with common green fluorescent probes

(like GFP or APF) for multicolor imaging experiments. This enables researchers to

simultaneously monitor different cellular events or distinguish between various ROS, providing

a more comprehensive understanding of cellular redox biology in processes like immune

responses and growth factor signaling.

Key Properties of Peroxy Orange 1
The following table summarizes the essential characteristics of Peroxy Orange 1 for easy

reference.
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Property Value Source(s)

Target Analyte Hydrogen Peroxide (H₂O₂)

Mechanism of Action
H₂O₂-mediated boronate to

phenol oxidation

Cell Permeability
Yes, suitable for live-cell

imaging

Excitation Wavelength ~543 nm

Emission Wavelength 565 - 750 nm

Solubility
Soluble in DMSO (up to 10

mM)

Recommended Storage Store stock solutions at -20°C

Common Cell Lines Used
RAW 264.7 macrophages,

A431 cells

Mechanism of Action
Peroxy Orange 1's selectivity for H₂O₂ is based on a specific chemical reaction. The non-

fluorescent probe contains a boronate ester group. In the presence of hydrogen peroxide, this

boronate is oxidized, converting it into a phenol. This structural change results in the formation

of a highly fluorescent rhodol dye, which emits a strong orange signal.
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Preparation Experiment

1. Seed cells on coverslips
(2 days prior)

2. Serum-starve cells
(18 hours prior, if needed)

3. Prepare fresh PO1
loading buffer (5-10 µM)

4. Wash cells with buffer

5. Incubate cells with PO1
(37°C, 40-60 min)

6. Wash to remove excess probe

7. Add stimulus (e.g., EGF)
(for desired time)

8. Image cells
(Ex: 543 nm, Em: 565-750 nm)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b560250#peroxy-orange-1-cell-permeability-and-
loading-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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